Cas no 1804381-67-6 (Ethyl 2-bromo-5-cyano-3-hydroxyphenylacetate)

• Product Name: Ethyl 2-bromo-5-cyano-3-hydroxyphenylacetate
• CAS No: 1804381-67-6
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4945867
• Update Time: 2025-06-13

Ethyl 2-bromo-5-cyano-3-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-cyano-3-hydroxyphenylacetate

• Inchi： 1S/C11H10BrNO3/c1-2-16-10(15)5-8-3-7(6-13)4-9(14)11(8)12/h3-4,14H,2,5H2,1H3
• InChI Key： FWPMOAQXUAWIKP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=CC=1CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-bromo-5-cyano-3-hydroxyphenylacetate

Comprehensive Overview of Ethyl 2-bromo-5-cyano-3-hydroxyphenylacetate (CAS No. 1804381-67-6)

Ethyl 2-bromo-5-cyano-3-hydroxyphenylacetate (CAS No. 1804381-67-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative features a unique combination of functional groups, including a bromo substituent, a cyano group, and a hydroxyl moiety, making it a versatile intermediate in synthetic chemistry. Its molecular structure, C11H10BrNO3, has garnered significant attention for its potential applications in drug discovery and material science.

In recent years, the demand for highly functionalized aromatic esters like Ethyl 2-bromo-5-cyano-3-hydroxyphenylacetate has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in creating complex molecular architectures. The compound’s cyano group also offers opportunities for further derivatization, aligning with the growing trend of green chemistry and atom-efficient synthesis.

The synthesis of Ethyl 2-bromo-5-cyano-3-hydroxyphenylacetate typically involves multi-step procedures, including bromination, esterification, and cyanation. Optimizing these processes to achieve high yields and minimal byproducts remains a focal point in industrial and academic labs. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a critical factor given its use in high-value applications.

From an environmental perspective, the compound’s biodegradability and eco-toxicity profile are under scrutiny, reflecting broader concerns about sustainable chemical production. Regulatory frameworks such as REACH and FDA guidelines emphasize the need for safer alternatives, prompting innovations in its synthesis and handling. This aligns with the increasing popularity of searches like "green synthesis of aromatic esters" and "biodegradable intermediates in pharma."

Market trends indicate a rising interest in custom synthesis and contract manufacturing of compounds like Ethyl 2-bromo-5-cyano-3-hydroxyphenylacetate, driven by the pharmaceutical industry’s need for patent-protected intermediates. Its potential in cancer research and CNS drug development has also been explored, with studies highlighting its utility in constructing kinase inhibitors and neurotransmitter analogs.

In summary, Ethyl 2-bromo-5-cyano-3-hydroxyphenylacetate exemplifies the intersection of cutting-edge chemistry and industrial demand. Its multifaceted applications, coupled with evolving regulatory and environmental standards, position it as a compound of enduring relevance. For researchers and manufacturers, staying abreast of advancements in its synthesis and applications is key to leveraging its full potential.